![molecular formula C21H23N5O5 B2589813 methyl 2-(8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 887458-73-3](/img/structure/B2589813.png)
methyl 2-(8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
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Description
Methyl 2-(8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O5 and its molecular weight is 425.445. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antimicrobial Applications
A study synthesized and evaluated a series of novel compounds for their biological activity against varicella-zoster virus (VZV) and human cytomegalovirus (HCMV), showing modest activity for most compounds except for one that proved markedly active against both viruses. These findings suggest potential antiviral applications of related compounds (Hořejší et al., 2006). Another study focused on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, which exhibited antimicrobial activities against a range of bacteria, suggesting the chemical's utility in developing new antimicrobial agents (Sharma et al., 2004).
Catalysis and Synthesis
Research on N-heterocyclic carbenes (NHC) as catalysts has shown that imidazol-2-ylidenes, a family of NHC, are efficient in mediating the acylation of alcohols with vinyl acetate and in transesterification reactions involving esters and alcohols. This indicates the compound's role in facilitating chemical transformations, potentially including those related to methyl 2-(8-(4-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate (Grasa et al., 2002; Grasa et al., 2003).
Structural and Reactivity Studies
A study detailed the crystal structure of a compound similar to the one , providing insights into its molecular configuration and potential interactions. Understanding the structural aspects can aid in designing drugs or materials with specific properties (Li et al., 2015). Additionally, research on imidazole derivatives showcased their reactive properties through spectroscopic characterization and computational study, which could inform the reactivity and application potential of related compounds in various scientific fields (Hossain et al., 2018).
Antioxidant Potential
The substituted aryl meroterpenoids from red seaweed, showcasing antioxidant activities, indicate the potential of similar molecular structures for use as antioxidants in pharmaceutical and food industries (Chakraborty et al., 2016).
Properties
IUPAC Name |
methyl 2-[6-(4-ethoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O5/c1-6-31-15-9-7-14(8-10-15)25-12(2)13(3)26-17-18(22-20(25)26)23(4)21(29)24(19(17)28)11-16(27)30-5/h7-10H,6,11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQFJHKXTYMQJEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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